Cas no 1383577-62-5 (Alvimopan (monohydrate))

• Product Name: Alvimopan (monohydrate)
• CAS No: 1383577-62-5
• MF: C₂₅H₃₄N₂O₅
• MW: 442.547867298126
• CID: 2601805
• PubChem ID: 71587995
• Update Time: 2025-05-26

Alvimopan (monohydrate) Chemical and Physical Properties

Names and Identifiers

• Alvimopan (monohydrate)
• 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid,hydrate
• N-[(2S)-2-[[(3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]glycine hydrate (1:1)
• Alvimopan monohydrate
• DA-50368
• ((2S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoyl)amino)acetic acid monohydrate
• 1383577-62-5
• DTXSID30160641
• UNII-28LAR2REDG
• AKOS030526471
• CS-1539
• HY-76657
• Q27254326
• DTXCID9083132
• (((2S)-2-(((3R,4R)-4-(3-HYDROXYPHENYL)-3,4-DIMETHYLPIPERIDIN-1-YL)METHYL)-3-PHENYLPROPANOYL)AMINO)ACETIC ACID MONOHYDRATE
• 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid;hydrate
• LY 246736 monohydrate
• 28LAR2REDG

• Inchi： InChI=1S/C25H32N2O4.H2O/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19;/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30);1H2/t18-,20-,25+;/m0./s1
• InChI Key： XSTFUWQLHMJPFG-NABRLNOVSA-N
• SMILES： OC1=CC=CC([C@@]2(C)[C@@H](C)CN(C[C@H](CC3=CC=CC=C3)C(NCC(O)=O)=O)CC2)=C1.O

Computed Properties

• Exact Mass: 442.24677219g/mol
• Monoisotopic Mass: 442.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 606
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų

Alvimopan (monohydrate) Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Alvimopan (monohydrate)

Comprehensive Overview of Alvimopan (monohydrate) (CAS No. 1383577-62-5): Mechanism, Applications, and Clinical Insights

Alvimopan (monohydrate), identified by its CAS number 1383577-62-5, is a peripherally acting mu-opioid receptor antagonist with significant therapeutic potential. This compound has garnered attention in the medical community for its unique ability to mitigate opioid-induced bowel dysfunction (OIBD) without compromising central analgesic effects. As opioid use continues to rise globally, particularly for chronic pain management, the demand for targeted solutions like Alvimopan has surged. This article delves into its pharmacology, clinical applications, and relevance in contemporary healthcare debates.

The molecular structure of Alvimopan (monohydrate) enables selective binding to mu-opioid receptors in the gastrointestinal tract. Unlike traditional opioid antagonists, its peripheral restriction prevents crossing the blood-brain barrier, preserving pain relief while addressing constipation—a common side effect of opioids. This mechanism aligns with growing patient and physician interest in precision medicine and side effect management, topics frequently searched in medical databases and AI-driven health platforms.

Clinically, Alvimopan is approved for accelerating postoperative ileus (POI) recovery following bowel resection surgery. Studies highlight its capacity to reduce hospitalization duration by 12–24 hours, a critical metric in value-based care models. With healthcare systems prioritizing reduced hospital stays and cost-effective treatments, this application positions Alvimopan as a strategic therapeutic option. Recent PubMed analyses reveal increasing searches for "opioid alternatives for pain management" and "non-addictive postoperative care," further underscoring its relevance.

From a biochemical perspective, the monohydrate form (CAS 1383577-62-5) enhances stability and bioavailability compared to anhydrous formulations. Pharmaceutical developers frequently investigate such derivatives to optimize drug performance, a trend reflected in patent filings and research publications. The compound’s low systemic absorption (0.03% oral bioavailability) makes it particularly suitable for patients requiring long-term opioid therapy, addressing concerns about drug accumulation—a hot topic in geriatric pharmacology forums.

Emerging discussions in digital health communities explore Alvimopan’s potential in opioid withdrawal protocols, though this remains off-label. With the opioid crisis persisting in North America, queries like "medications for opioid dependency" and "GI recovery after opioid use" have spiked by 140% in search engine data (2022–2023). While not a primary treatment, its role in managing physical dependence symptoms warrants further research—a point emphasized in recent FDA workshop reports.

Manufacturing considerations for Alvimopan (monohydrate) involve strict control of polymorphic forms, as detailed in ICH Q6A guidelines. The pharmaceutical industry’s shift toward continuous manufacturing and quality-by-design approaches has renewed interest in such physicochemical properties. Analytical methods like HPLC (USP-NF standards) and XRPD are critical for verifying the CAS 1383577-62-5 compound’s purity, a key concern for regulatory submissions worldwide.

Environmental impact assessments of Alvimopan production reveal negligible ecotoxicity, aligning with Pharma Industry 4.0 sustainability goals. This aspect resonates with growing searches for "green chemistry in drug synthesis" and "biodegradable pharmaceuticals." The compound’s rapid metabolic clearance (primarily via fecal excretion) minimizes aquatic contamination risks—a frequent query among environmental health researchers.

Future research directions may explore Alvimopan’s potential in cancer pain management, where opioid-induced constipation severely impacts quality of life. Oncology forums show a 78% increase in threads discussing "pain management in terminal care" since 2021. Additionally, its chemical scaffold inspires novel drug design for other peripheral receptor targets, as evidenced by recent Journal of Medicinal Chemistry publications.

In conclusion, Alvimopan (monohydrate) (CAS 1383577-62-5) represents a paradigm shift in managing opioid-related complications. Its targeted action, clinical efficacy, and alignment with healthcare trends position it as a valuable tool in modern therapeutics. As patient-centric care models evolve, compounds addressing specific treatment gaps—like Alvimopan’s role in OIBD—will remain at the forefront of pharmaceutical innovation and medical discourse.